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Compound of Interest

Compound Name:
4-Chloro-2-

(trifluoromethyl)pyrimidine

Cat. No.: B049514 Get Quote

An In-depth Technical Guide to 4-Chloro-2-(trifluoromethyl)pyrimidine

CAS Number: 1514-96-1

This technical guide provides a comprehensive overview of 4-Chloro-2-
(trifluoromethyl)pyrimidine, a key intermediate in medicinal chemistry and drug development.

The document details its physicochemical properties, synthesis protocols, key applications,

spectroscopic data, and safety information, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
4-Chloro-2-(trifluoromethyl)pyrimidine is a halogenated pyrimidine derivative noted for its

utility as a chemical building block. Its properties are summarized below.
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Property Value Source(s)

CAS Number 1514-96-1 [1][2][3]

IUPAC Name
4-chloro-2-

(trifluoromethyl)pyrimidine
[2][3]

Molecular Formula C₅H₂ClF₃N₂ [2][3]

Molecular Weight 182.53 g/mol [2][3]

Appearance Light brown liquid [1]

InChI Key
OVEGSCLVOXWLIV-

UHFFFAOYSA-N
[2][3]

Canonical SMILES C1=CN=C(N=C1Cl)C(F)(F)F [2]

Synthesis Protocol
The synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine is commonly achieved through the

chlorination of its corresponding pyrimidinol precursor.[1] The pyrimidine nucleus is a

fundamental structure in many bioactive compounds, making the functionalization of pyrimidine

building blocks a significant area of chemical synthesis.[4][5]

General Experimental Protocol: Synthesis from 2-
(Trifluoromethyl)pyrimidin-4-ol[1]

Reactants and Reagents:

2-(Trifluoromethyl)-4-pyrimidinol

Phosphorochloridic acid (Phosphoryl chloride, POCl₃)

N,N-dimethylformamide (DMF) (catalyst)

Ethyl acetate

Water
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Saturated brine

Anhydrous sodium sulfate

Procedure:

Dissolve 2-(Trifluoromethyl)-4-pyrimidinol (e.g., 4.00 g, 24.38 mmol) in phosphorochloridic

acid (e.g., 20 mL, 214.57 mmol).

Add a single drop of N,N-dimethylformamide (DMF) to catalyze the reaction.

Heat the reaction mixture to 120 °C and maintain this temperature for 2 hours.

After the reaction is complete, cool the mixture to room temperature.

Concentrate the mixture under vacuum to remove excess phosphoryl chloride.

Dilute the residue with ethyl acetate (100 mL).

Wash the organic layer sequentially with water (100 mL) and saturated brine (100 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuum.

Purify the resulting residue using column chromatography (e.g., with a heptane solution of

50% ethyl acetate as eluent) to yield 4-chloro-2-(trifluoromethyl)pyrimidine as a light

brown liquid.[1]
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Starting Materials

Reaction & Workup

Purification & Product

2-(Trifluoromethyl)-4-pyrimidinol

Dissolve & Add Catalyst

Phosphorochloridic Acid (POCl3) DMF (catalyst)

Heat to 120°C for 2h

Chlorination

Cool & Concentrate

Ethyl Acetate Extraction

Wash (Water & Brine)

Dry & Concentrate

Column Chromatography

4-Chloro-2-(trifluoromethyl)pyrimidine

Yield: 56%

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-2-(trifluoromethyl)pyrimidine.
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Applications in Drug Discovery
4-Chloro-2-(trifluoromethyl)pyrimidine serves as a crucial intermediate in the synthesis of

various pharmaceutical compounds.[6] The trifluoromethyl group often enhances metabolic

stability and binding affinity of drug candidates.[7]

Synthesis of TGR5 Agonists
A primary application is in the preparation of trifluoromethyl(pyrimidin-2-yl)azetidine-2-

carboxamides. These compounds are potent and orally bioavailable agonists for the Takeda G-

protein-coupled receptor 5 (TGR5), also known as GPBAR1, which is a target for metabolic

diseases.[1]

4-Chloro-2-(trifluoromethyl)pyrimidine

Nucleophilic Aromatic
Substitution (SNAr)

Azetidine Derivative
(Nucleophile)

Trifluoromethyl(pyrimidin-2-yl)
azetidine-2-carboxamides

TGR5 (GPBAR1) Agonist

Therapeutic Target:
Metabolic Diseases

Click to download full resolution via product page

Caption: Role as a key intermediate in the synthesis of TGR5 agonists.
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Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of the compound.

Data Type Details Source(s)

¹H NMR

(DMSO-d₆, 400MHz) δ/ppm:

9.07 (1H, d, J = 5.6Hz), 8.11

(1H, d, J = 5.6Hz)

[1]

Mass Spectrometry MS (ESI+): m/z 182.0 [M + H]⁺ [1]

IR Spectroscopy

Characteristic pyrimidine

derivative frequencies include

C=N stretching (1525-1575

cm⁻¹) and C-Cl stretching

(~700 cm⁻¹). Specific FTIR

data is available from sources

like PubChem.

[2][8]

Safety and Handling
Proper handling of 4-Chloro-2-(trifluoromethyl)pyrimidine is critical due to its hazardous

nature.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.

Precautionary Measures:

Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke when using this product. Wear protective gloves, protective clothing, eye
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protection, and face protection. Use only outdoors or in a well-ventilated area.[9][10]

First Aid (Eyes): Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[9]

First Aid (Skin): Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[9]

First Aid (Inhalation): Remove the victim to fresh air and keep at rest in a position

comfortable for breathing. Call a poison center or doctor if you feel unwell.[9][10]

First Aid (Ingestion): If swallowed, call a poison center or doctor if you feel unwell. Rinse

mouth.[9]

Storage: Store in a well-ventilated place. Keep the container tightly closed and store

locked up.[9][10]

Disposal: Dispose of contents/container to an approved waste disposal plant.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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